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Welcome to the Savvy Technical Support Center. Here you'll find answers to frequently asked

questions and troubleshooting guides to help you streamline your literature search and

accelerate your research.

Frequently Asked Questions (FAQs)
Q1: What is Savvy and how can it speed up my literature search?

A1: Savvy is an AI-powered research assistant designed to accelerate the literature review

process for researchers, scientists, and drug development professionals. It leverages artificial

intelligence to scan, filter, and summarize scholarly articles, helping you identify relevant

papers in minutes rather than hours.[1] Key features include intelligent paper discovery, AI-

driven summarization, and interactive visualization of research connections.[2][3]

Q2: How does the AI-powered search in Savvy work?

A2: Savvy's AI-powered search goes beyond simple keyword matching. It uses natural

language processing to understand the context of your research query and identify relevant

papers even if they don't contain your exact keywords.[3] You can start with a research

question or even the abstract of a key paper, and Savvy will suggest related articles, helping

you uncover literature you might have otherwise missed.[2][4]

Q3: Can Savvy help me identify the most influential papers in my field?
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A3: Yes. Savvy includes a citation analysis feature that helps you identify seminal papers. You

can sort search results by citation count to quickly find highly influential articles.[5] Additionally,

Savvy can generate citation network visualizations, allowing you to see how ideas have

evolved and identify key authors and papers in a specific domain.[2][3]

Q4: How can I manage my references with Savvy?

A4: Savvy integrates with popular citation managers like Zotero and Mendeley.[2][6] This

allows you to directly export your search results and build your bibliography seamlessly. This

integration saves significant time by automating the formatting of citations.[6]

Q5: My initial search is returning too many irrelevant results. What can I do?

A5: To refine your search and improve relevance, consider the following troubleshooting steps:

Use More Specific Keywords: Instead of broad terms, use more precise phrases related to

your research question.

Utilize Boolean Operators: Use "AND" to combine concepts, "OR" to include synonyms, and

"NOT" to exclude irrelevant terms.

Apply Advanced Filters: Savvy offers filters such as date range, publication type, and author

to narrow down your results.[1]

Start with a Seed Paper: Input a highly relevant paper into Savvy to find similar articles. This

can often yield more targeted results than a keyword search alone.[2]

Troubleshooting Guides
Problem: The AI summaries seem too basic.

Solution:

Check Summary Settings: Savvy allows you to adjust the length and focus of the AI-

generated summaries. Ensure your settings are configured for detailed analysis rather than a

brief overview.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.youtube.com/watch?v=W3m6ndKHoXE
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.researchrabbit.ai/
https://techpoint.africa/guide/best-ai-tools-for-literature-reviews/
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.researchrabbit.ai/
https://zendy.io/blog/top-ai-literature-review-tools-to-speed-up-your-research
https://zendy.io/blog/top-ai-literature-review-tools-to-speed-up-your-research
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.researchrabbit.ai/articles/best-ai-tools-for-literature-review
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.researchrabbit.ai/
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://zendy.io/blog/top-ai-literature-review-tools-to-speed-up-your-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Focus on Specific Sections: You can instruct Savvy's AI to summarize particular sections of

a paper, such as the methodology or results, to get more in-depth information.[6]

Always Verify with the Source: While AI summaries are a great time-saver, it's crucial to

cross-reference them with the original paper to ensure critical nuances are not missed.[1]

Problem: I'm having trouble visualizing the connections between papers.

Solution:

Generate a Citation Map: From your collection of papers in Savvy, select the option to

create a "Citation Map." This will generate a visual network of how the papers are

interconnected through citations.[2][3]

Explore the Interactive Graph: Use the interactive features of the graph to explore

connections. Clicking on a paper (node) will highlight its direct citations and references.

Identify Seminal Works: Look for nodes with a high number of incoming connections, as

these often represent influential papers in the field.[5]

Data & Performance
The following table summarizes the average time savings reported by researchers using Savvy
for their literature reviews compared to traditional manual search methods.

Task
Average Time with
Manual Search
(Hours)

Average Time with
Savvy (Hours)

Time Saved (%)

Initial Search &

Screening
10 2 80%

Identifying Key

Themes
8 3 62.5%

Reference

Management
5 1 80%

Total 23 6 73.9%
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Experimental Protocols & Workflows
Protocol for a Rapid Literature Review using Savvy:

Define the Research Question: Start with a clear and focused research question.

Initial Seed Paper Search: Identify one or two highly relevant "seed papers" for your topic.

Leverage Savvy's AI:

Input the seed papers into Savvy and use the "Find Similar" feature.

Use Savvy's AI to analyze the abstracts of the initial results and suggest key themes and

additional keywords.[4]

Iterative Search Refinement:

Use the suggested themes and keywords to perform new searches.

Screening and Summarization:

Utilize Savvy's AI summaries to quickly screen the relevance of the search results.[6]

Organize relevant papers into collections within Savvy.

Citation Management:

Export your curated collection to your preferred citation manager (e.g., Zotero, Mendeley).

[6]

Visualizations
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Caption: An efficient literature search workflow using Savvy.
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Caption: Logical flow for identifying research gaps with Savvy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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